Cas no 852026-79-0 (1-(4-Bromo-3-methylphenylsulfonyl)pyrrolidine)

1-(4-Bromo-3-methylphenylsulfonyl)pyrrolidine is a high-purity sulfonamide derivative featuring a pyrrolidine ring and a brominated aromatic moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the 4-bromo-3-methylphenyl group enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The sulfonyl group imparts stability and facilitates further functionalization, making it valuable for constructing complex molecular architectures. Its well-defined structure and consistent purity ensure reliable performance in research and industrial applications. The compound is particularly useful in medicinal chemistry for designing bioactive molecules targeting enzyme inhibition or receptor modulation.
1-(4-Bromo-3-methylphenylsulfonyl)pyrrolidine structure
852026-79-0 structure
Product Name:1-(4-Bromo-3-methylphenylsulfonyl)pyrrolidine
CAS No:852026-79-0
MF:C11H14BrNO2S
MW:304.203361034393
MDL:MFCD04966262
CID:1025043
PubChem ID:4885054
Update Time:2025-07-02

1-(4-Bromo-3-methylphenylsulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-((4-Bromo-3-methylphenyl)sulfonyl)pyrrolidine
    • 1-(4-bromo-3-methylphenyl)sulfonylpyrrolidine
    • 1-(4-Bromo-3-methylphenylsulfonyl)pyrrolidine
    • CS-0213241
    • SR-01000065277
    • MFCD04966262
    • AKOS006034941
    • 1-(4-Bromo-3-methylbenzene-1-sulfonyl)pyrrolidine
    • SCHEMBL17790336
    • Z45509086
    • CJB02679
    • A863655
    • SR-01000065277-1
    • DTXSID30406697
    • BS-24117
    • 852026-79-0
    • G73568
    • DB-311004
    • 1-(4-bromo-3-methylbenzenesulfonyl)pyrrolidine
    • MDL： MFCD04966262
    • Inchi： 1S/C11H14BrNO2S/c1-9-8-10(4-5-11(9)12)16(14,15)13-6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3
    • InChI Key： NHHZGIJTXHOEGP-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1C)S(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 302.99300
  • Monoisotopic Mass: 302.99286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.76000
  • LogP: 3.56070

1-(4-Bromo-3-methylphenylsulfonyl)pyrrolidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Bromo-3-methylphenylsulfonyl)pyrrolidine Pricemore >>

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